N-(5-chloro-2-methoxyphenyl)-N'-(2-methylphenyl)thiourea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-(2-methylphenyl)thiourea
• InChI: InChI=1S/C15H15ClN2OS/c1-10-5-3-4-6-12(10)17-15(20)18-13-9-11(16)7-8-14(13)19-2/h3-9H,1-2H3,(H2,17,18,20)
• InChI Key: NSPRWLFSLQVCCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C15H15ClN2OS
• Molecular Weight: 306.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-N'-(2-methylphenyl)thiourea is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CMPTU and is a thiourea derivative.

Mechanism of Action

The mechanism of action of CMPTU is not fully understood, but it is believed to act as an inhibitor of certain enzymes by binding to the active site of the enzyme. This binding prevents the enzyme from functioning properly, leading to a decrease in enzyme activity.
Biochemical and Physiological Effects:
Studies have shown that CMPTU has a number of biochemical and physiological effects. It has been shown to decrease the activity of carbonic anhydrase and urease, which are enzymes involved in various physiological processes. It has also been shown to have anti-proliferative effects on certain cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using CMPTU in lab experiments is its specificity for certain enzymes. This allows researchers to study the effects of inhibiting these enzymes in a controlled manner. However, one limitation of using CMPTU is that it may have off-target effects on other enzymes or biological processes.

Future Directions

There are several potential future directions for research on CMPTU. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine its efficacy and safety in this context. Additionally, more research is needed to fully understand the mechanism of action of CMPTU and its effects on various enzymes and biological processes.

Synthesis Methods

The synthesis of CMPTU involves the reaction of 5-chloro-2-methoxyaniline and 2-methylphenylisothiocyanate in the presence of a base such as sodium hydroxide. The resulting product is then purified using various methods such as recrystallization or column chromatography.

Scientific Research Applications

CMPTU has been studied for its potential use in various scientific research applications. One of the primary areas of interest has been its use as an inhibitor of certain enzymes such as carbonic anhydrase and urease. It has also been studied for its potential use in cancer research, as it has been shown to have anti-proliferative effects on certain cancer cells.